6-oxo-1-(4-(trifluoromethyl)benzyl)-N-(2-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[2-(trifluoromethyl)phenyl]-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H14F6N2O2/c22-20(23,24)15-8-5-13(6-9-15)11-29-12-14(7-10-18(29)30)19(31)28-17-4-2-1-3-16(17)21(25,26)27/h1-10,12H,11H2,(H,28,31)
• InChI Key: QOWCFZNSPLZTBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H14F6N2O2
• Molecular Weight: 440.3 g/mol
• CAS No.: 941973-94-0

Description

6-oxo-1-(4-(trifluoromethyl)benzyl)-N-(2-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H14F6N2O2 and its molecular weight is 440.345. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents

Derivatives of 6-oxo-pyridine-3-carboxamide, including compounds structurally related to 6-oxo-1-(4-(trifluoromethyl)benzyl)-N-(2-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide, have been synthesized and evaluated for their antimicrobial and antifungal properties. These compounds demonstrated significant activity against various bacteria and fungi, with some being as potent as traditional drugs like Ampicillin and Amphotericin B (El-Sehrawi et al., 2015).

Synthesis of N-Heterocycles

Studies have shown that aryl radicals derived from similar compounds can undergo intramolecular cyclization to form N-heterocycles, which are important structures in many pharmaceuticals and organic materials. This synthesis approach has been explored to selectively produce various isomers and compounds with significant potential in material science and medicinal chemistry (Ripa & Hallberg, 1998).

Gas Separation Applications

Hyperbranched polyimides, synthesized using monomers that share structural features with this compound, have been developed for gas separation applications. These polymers exhibit excellent thermooxidative stability and have potential in industrial applications for gas filtration and separation processes (Fang et al., 2000).

Anticancer Activity

Similar compounds have been explored for their potential in cancer therapy. The synthesis and evaluation of these compounds have led to the identification of several candidates with promising anticancer properties. This includes activity against various cancer cell lines, making them valuable leads for the development of new anticancer agents (Lin et al., 2016).

Synthesis of Fluorinated Compounds

The synthesis of fluorinated compounds, including those related to this compound, has been explored due to their utility in pharmaceuticals and agrochemicals. These syntheses often involve the creation of complex structures with multiple fluorine atoms, contributing to their biological activity and stability (Tagat et al., 2002).